N-(2-oxo-2-piperidin-1-ylethyl)-4-(pyrazin-2-ylamino)cyclohexane-1-carboxamide

• IUPAC Name: N-(2-oxo-2-piperidin-1-ylethyl)-4-(pyrazin-2-ylamino)cyclohexane-1-carboxamide
• InChI: InChI=1S/C18H27N5O2/c24-17(23-10-2-1-3-11-23)13-21-18(25)14-4-6-15(7-5-14)22-16-12-19-8-9-20-16/h8-9,12,14-15H,1-7,10-11,13H2,(H,20,22)(H,21,25)
• InChI Key: ORRYDQRADBPQRC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CNC(=O)C2CCC(CC2)NC3=NC=CN=C3
• Molecular Formula: C18H27N5O2
• Molecular Weight: 345.4 g/mol

Description

N-(2-oxo-2-piperidin-1-ylethyl)-4-(pyrazin-2-ylamino)cyclohexane-1-carboxamide, commonly known as OP-PYRRO, is a chemical compound that has been widely studied for its potential therapeutic properties. This compound belongs to the class of piperidine-based drugs and has shown promising results in various scientific research studies.

Mechanism of Action

The exact mechanism of action of OP-PYRRO is not fully understood. However, it has been proposed that OP-PYRRO inhibits the activity of certain enzymes and signaling pathways that are involved in the development and progression of various diseases. OP-PYRRO has been found to inhibit the activity of the enzyme lysyl oxidase-like 2 (LOXL2), which is involved in the formation of fibrotic tissue. It has also been found to inhibit the activity of the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
OP-PYRRO has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and signaling pathways that are involved in the development and progression of various diseases. OP-PYRRO has been found to inhibit the activity of LOXL2, which is involved in the formation of fibrotic tissue. It has also been found to inhibit the activity of the NF-κB pathway, which is involved in the regulation of inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of OP-PYRRO is that it has shown promising results in various scientific research studies. It has been found to possess anti-tumor, anti-inflammatory, and anti-fibrotic properties. However, one of the limitations of OP-PYRRO is that its exact mechanism of action is not fully understood. Further studies are needed to fully understand the potential therapeutic properties of OP-PYRRO.

Future Directions

There are several future directions for the study of OP-PYRRO. One of the future directions is to study the potential therapeutic properties of OP-PYRRO in the treatment of various diseases such as cancer, fibrosis, and inflammation. Another future direction is to study the exact mechanism of action of OP-PYRRO and to identify its molecular targets. Further studies are also needed to optimize the synthesis and purification of OP-PYRRO for potential therapeutic applications.

Synthesis Methods

The synthesis of OP-PYRRO involves the reaction of 4-(pyrazin-2-ylamino)cyclohexane-1-carboxylic acid with N-(piperidin-2-yl)acetamide in the presence of a coupling agent such as EDC or HATU. The reaction takes place in a suitable solvent such as DMF or DMSO and is followed by purification using chromatography techniques.

Scientific Research Applications

OP-PYRRO has been studied extensively for its potential therapeutic properties in various scientific research studies. It has been found to possess anti-tumor, anti-inflammatory, and anti-fibrotic properties. OP-PYRRO has also shown promising results in the treatment of various diseases such as cancer, fibrosis, and inflammation.